Cas no 876-72-2 (4-Chloro-1H-indole-3-carbaldehyde)

• Product Name: 4-Chloro-1H-indole-3-carbaldehyde
• CAS No: 876-72-2
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD05864704
• CID: 40166
• PubChem ID: 13499089
• Update Time: 2025-04-18

4-Chloro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloroindole-3-carbaldehyde
• 4-chloro-1H-indole-3-carbaldehyde
• 4-chloroindole-3-carboxaldehyde
• Indole-3-carboxaldehyde,4-chloro- (7CI,8CI)
• 4-Chloro-1H-indole-3-carboxaldehyde
• 4-Chloro-3-indolecarbaldehyde
• 4-Chloro-3-indolecarboxaldehyde
• 1H-Indole-3-carboxaldehyde, 4-chloro-
• PubChem7685
• 1H-Indole-3-carboxaldehyde,4-chloro-
• 4-chloro-3-formylindole
• MSYJFNQAVTYKOP-UHFFFAOYSA-N
• STK934581
• SBB005305
• RW3435
• BBL030427
• VI30434
• J-515151
• AB01324452-02
• SY056968
• FT-0654300
• AM20041289
• 4-chloroindole-3-carboxaldehyde, AldrichCPR
• A25806
• MFCD05864704
• DTXSID60542294
• CS-W006142
• 876-72-2
• EN300-181670
• Z1201623227
• NCGC00328471-01
• SCHEMBL1337252
• AKOS005664105
• AC-18158
• DS-0071
• DB-006746
• 4-Chloro-1H-indole-3-carbaldehyde

• MDL： MFCD05864704
• Inchi： 1S/C9H6ClNO/c10-7-2-1-3-8-9(7)6(5-12)4-11-8/h1-5,11H
• InChI Key： MSYJFNQAVTYKOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C=O)=CN2

Computed Properties

• Exact Mass: 179.01400
• Monoisotopic Mass: 179.0137915 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.60
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9

Experimental Properties

• Density: 1.431
• Boiling Point: 373.4℃ at 760 mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.731
• PSA: 32.86000
• LogP: 2.63380

4-Chloro-1H-indole-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles